- Improvements in 5-nitrofurfural diacetate manufacturing safetyProduct class 9: furansNitration of furan derivatives with acetyl nitrate. IV. Study of the nitrating properties of a mixture of nitric acid and acetic anhydride, Khimiko-Farmatsevticheskii Zhurnal, 1989, 23(12), 1506-12
Cas no 92-55-7 (5-Nitrofuraldehyde Diacetate)
5-Nitrofuraldehyde Diacetate is a chemically stable derivative of 5-nitrofurfural, commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its diacetate form enhances solubility and handling properties, making it suitable for controlled reactions. The compound is particularly valued for its role in the synthesis of nitrofuran-based antimicrobial agents, where it serves as a key precursor. Its nitro group contributes to reactivity in nucleophilic substitution and reduction reactions, enabling diverse functionalization. The diacetate moiety provides protection for the aldehyde group, improving stability during storage and transport. This compound is typically employed in research and industrial settings requiring precise, high-purity intermediates.
5-Nitrofuraldehyde Diacetate structure
Product Name:5-Nitrofuraldehyde Diacetate
CAS No:92-55-7
MF:C9H9NO7
MW:243.170263051987
MDL:MFCD00003244
CID:34650
PubChem ID:7097
Update Time:2025-10-16
5-Nitrofuraldehyde Diacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid compound with 5-nitrofuran-2-carbaldehyde (2:1)
- 5-Nitrofurfurylidene diacetate
- 5-nitro-2-furfural diacetyl acetal
- 5-Nitrofurfural diacetate
- (Acetyloxy)(5-nitro-2-furyl)methyl acetate
- 5-Nitro-2-furaldehyde Diacetate
- (5-Nitrofuran-2-yl)methylene diacetate
- 5- nitrofurfural diethyl ester
- 5-Nitrofuraldehyde D
- 5-Nitrofuraldehyde Diacetate
- 2-(Diacetoxymethyl)-5-nitrofuran
- 5-Nitrofurfural Diacetyl Acetal
- 5-Nitro-2-furanmethanediol diacetate
- Nitrofuraldehyde diacetate
- 5-Nitro-2-furfural diacetate
- 5-Nitro-2-furfuraldehyde diacetate
- 5-Nitro-2-furanmethandiol diacetate
- 5-nitro-2-furaldehydediacetate
- 5-Nitro-2-furancarboxaldehyde diacetate
- 5-Nitrofurfurylidene di(acetate)
- Methanedi
- 2-Furanmethanediol, 5-nitro-, diacetate (6CI)
- Methanediol, (5-nitro-2-furanyl)-, diacetate (ester) (8CI, 9CI)
- (Acetyloxy)(5-nitrofuran-2-yl)methyl acetate
- 5-Nitro-2-furfurylidene diacetate
- NSC 5411
- nitrofurfural diacetate
- EN300-21060
- EINECS 202-166-1
- Nitrofural impurity B, European Pharmacopoeia (EP) Reference Standard
- SY017436
- NS00004286
- HMS559M20
- CAS-92-55-7
- DS-6423
- InChI=1/C9H9NO7/c1-5(11)15-9(16-6(2)12)7-3-4-8(17-7)10(13)14/h3-4,9H,1-2H3
- Q5804949
- BRN 0255089
- (acetyloxy){5-nitro-2-furyl}methyl acetate
- Nifuroxazide Imp. C (EP); Nitrofural Imp. B (EP); Nitrofurfural Diacetate; (5-Nitrofuran-2-yl)methylidene Diacetate; Nifuroxazide Impurity C; Nitrofural Impurity B
- DTXCID50946
- 2-(Diacetoxymethyl)-5-nitro-furane
- (5-nitrofuran-2-yl)methanediyl diacetate
- AC-10064
- CHEMBL402463
- UNII-7X0X1KNE3Q
- Z104487446
- HSXKWKJCZNRMJO-UHFFFAOYSA-
- SCHEMBL6550567
- Tox21_200727
- Nitrofurfural diacetate, United States Pharmacopeia (USP) Reference Standard
- (Acetyloxy)(5-nitro-2-furyl)methyl acetate #
- AI3-23602
- AH-034/11365345
- 5-Nitro-2-furan methandiol diacetate
- EC 202-166-1
- 7X0X1KNE3Q
- Methanediol, (5-nitro-2-furanyl)-, diacetate (ester) (8CI,9CI); 2-(Diacetoxymethyl)-5-nitrofuran
- NSC-5411
- DTXSID5020946
- 2-FURANMETHANEDIOL, 5-NITRO-, DIACETATE
- Methanediol, (5-nitro-2-furanyl)-, diacetate
- N0218
- Methanediol, (5-nitro-2-furanyl)-, diacetate (ester)
- 5-17-09-00324 (Beilstein Handbook Reference)
- 5-Nitro-2-furaldehyde diacetate, 98%
- (5-Nitrofuran-2-yl)methylenediacetate
- MFCD00003244
- Maybridge1_006444
- [acetyloxy-(5-nitro-2-furyl)methyl] acetate
- Nitro-5-furfurylidene diacetate (veterinary usage)
- NITROFURFURAL DIACETATE [USP-RS]
- AKOS000121509
- CCRIS 1191
- 5-nitro-2-furaldiacetate
- Methanediol, 1-(5-nitro-2-furanyl)-, 1,1-diacetate
- NCGC00258281-01
- 92-55-7
- Nitrofural impurity B
- NSC5411
- [acetyloxy-(5-nitrofuran-2-yl)methyl] acetate
- NCGC00248811-01
- STK325717
-
- MDL： MFCD00003244
- Inchi： 1S/C9H9NO7/c1-5(11)15-9(16-6(2)12)7-3-4-8(17-7)10(13)14/h3-4,9H,1-2H3
- InChI Key： HSXKWKJCZNRMJO-UHFFFAOYSA-N
- SMILES： O=C(C)OC(C1=CC=C([N+](=O)[O-])O1)OC(C)=O
- BRN： 255089
Computed Properties
- Exact Mass: 243.03800
- Monoisotopic Mass: 243.037902
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 112
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White crystalline powder or particles.
- Density: 1.5301 (rough estimate)
- Melting Point: 87.0 to 92.0 deg-C
- Boiling Point: 386.04°C (rough estimate)
- Flash Point: 141.5℃
- Refractive Index: 1.5800 (estimate)
- PSA: 111.56000
- LogP: 1.83580
- Sensitiveness: Light Sensitive
- Solubility: Not determined
5-Nitrofuraldehyde Diacetate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： R68: risk of irreversible effects
- Safety Instruction： S24/25
- RTECS：LU1940000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD23135)
- Risk Phrases：R68
5-Nitrofuraldehyde Diacetate Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
5-Nitrofuraldehyde Diacetate Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A159002454-500g |
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92-55-7 | 95% | 500g |
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5-Nitrofuraldehyde Diacetate |
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| YAN FENG KE JI （ BEI JING ） Co., Ltd. | H23254-100g |
5-Nitrofuraldehyde Diacetate |
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¥92 | 2023-09-19 | |
| YAN FENG KE JI （ BEI JING ） Co., Ltd. | H23254-500g |
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[Acetyloxy-(5-nitrofuran-2-yl)methyl] acetate |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2456-200MG |
5-Nitrofuraldehyde Diacetate |
92-55-7 | 200mg |
¥4615.03 | 2025-01-16 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1465503-100MG |
5-Nitrofuraldehyde Diacetate |
92-55-7 | 100mg |
¥11253.66 | 2024-12-23 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | Y0001570 |
5-Nitrofuraldehyde Diacetate |
92-55-7 | European Pharmacopoeia (EP) Reference Standard | ￥2654.27 | 2022-02-23 |
5-Nitrofuraldehyde Diacetate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Acetic anhydride
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Water
1.1 Reagents: Triethylamine Solvents: Acetone
1.1 Reagents: Triethylamine Solvents: Acetone
Reference
- Improvements in 5-nitrofurfural diacetate manufacturing safetyNitronium acetate adducts of furan derivatives, Khimiko-Farmatsevticheskii Zhurnal, 1989, 23(12), 1506-12
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid , Fuming nitric acid
1.1 Reagents: Nitric acid Catalysts: Sulfuric acid Solvents: Water ; 0 °C; 45 min, 0 °C; 1 h, 0 °C
1.2 Solvents: Water ; 30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 2.5, 50 °C
1.1 Reagents: Sulfuric acid , Nitric acid
1.1 Reagents: Nitric acid Catalysts: Sulfuric acid Solvents: Water ; 0 °C; 45 min, 0 °C; 1 h, 0 °C
1.2 Solvents: Water ; 30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; 1 h, pH 2.5, 50 °C
1.1 Reagents: Sulfuric acid , Nitric acid
Reference
- Modified procedure for the preparation of 5-nitro-2-furylmethylene diacetate and its use in the synthesis of some novel (5-nitro-2-furyl)azomethines via 5-nitro-2-furaldehydeSynthesis, characterization and antiinflammatory activity of chalcone derivatives linked with apocynin and 5-nitrofuran moietyStudy on the nitration of furfural II. Nitration with fuming nitric acid, Journal of Chemical Research, 1989, 30(2), 156-7
Production Method 4
Reaction Conditions
Reference
- Synthesis and biological effects of furfural derivativesAn efficient microwave-assisted method to obtain 5-nitrofurfural without solvents on mineral solid supportsSynthesis and bacteriostatic activity of furfural thiosemicarbazone derivatives, Tap Chi Duoc Hoc, 1999, 36(11), 10-12
5-Nitrofuraldehyde Diacetate Raw materials
5-Nitrofuraldehyde Diacetate Preparation Products
5-Nitrofuraldehyde Diacetate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:92-55-7)5-Nitro-2-furaldehyde diacetate
Order Number:sfd14334
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:92-55-7)5-Nitro-2-furaldehyde diacetate
Order Number:LE11695
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
5-Nitrofuraldehyde Diacetate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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